Cas no 71186-24-8 (Cyclohexene, 6-(2-butenylidene)-1,5,5-trimethyl-, (E,Z)-)

• Product Name: Cyclohexene, 6-(2-butenylidene)-1,5,5-trimethyl-, (E,Z)-
• CAS No: 71186-24-8
• MF: C₁₃H₂₀
• MW: 176.297904014587
• CID: 545928
• Update Time: 2024-03-05

Cyclohexene, 6-(2-butenylidene)-1,5,5-trimethyl-, (E,Z)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexene, 6-(2-butenylidene)-1,5,5-trimethyl-, (E,Z)-
• (6E)-6-[(Z)-2-Butenylidene]-1,5,5-trimethyl-1-cyclohexene
• (2Z)-4-[(1E)-2,6,6-Trimethyl-2-cyclohexen-1-ylidene]-2-butene
• (6E,8Z)-Megastigma-4,6,8-triene
• Cyclohexene, 6-(2Z)-2-buten-1-ylidene-1,5,5-trimethyl-, (6E)-

• Inchi： 1S/C13H20/c1-5-6-9-12-11(2)8-7-10-13(12,3)4/h5-6,8-9H,7,10H2,1-4H3/b6-5?,12-9-
• InChI Key： BYDQKMZEOZVIJM-DZSVHYLSSA-N
• SMILES： C1(C)/C(=C/C=CC)/C(C)(C)CCC=1

Computed Properties

• Exact Mass: 176.157
• Monoisotopic Mass: 176.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 0.881±0.06 g/cm3(Predicted)
• Boiling Point: 237.9±7.0 °C(Predicted)